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Compound of Interest

2-Chloro-5-methyl-1,3-
Compound Name:
benzoxazole

Cat. No.: B1588498

Benzoxazoles are a prominent class of heterocyclic compounds featuring a benzene ring fused
to an oxazole ring.[1][2] This aromatic, bicyclic system is a cornerstone in medicinal and
materials chemistry due to its rigid, planar structure and its capacity for diverse chemical
functionalization.[3] Benzoxazole derivatives are known to exhibit a wide spectrum of biological
activities, including anticancer, antimicrobial, anti-inflammatory, and antifungal properties.[1][4]
[5] Their utility also extends to agrochemicals, fluorescent dyes, and as ligands in catalysis.[2]

[6]

Within this versatile chemical family, 2-Chloro-5-methyl-1,3-benzoxazole serves as a
particularly valuable and reactive intermediate. The chlorine atom at the 2-position activates the
molecule for nucleophilic substitution, providing a straightforward entry point for introducing a
vast array of functional groups. This guide offers a comprehensive overview of its synthesis,
chemical properties, reactivity, and applications, tailored for researchers and professionals in
drug discovery and chemical development.

Physicochemical and Structural Properties

2-Chloro-5-methyl-1,3-benzoxazole is a stable, crystalline solid under standard conditions. Its
core structure consists of a methyl-substituted benzene ring fused with a 2-chloro-substituted
oxazole ring. The key physicochemical properties are summarized in the table below.
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Property Value Source

2-chloro-5-methyl-1,3-
IUPAC Name PubChem|[7]
benzoxazole

CAS Number 3770-60-3 PubChem([7]

Molecular Formula CsHsCINO PubChem[7]

Molecular Weight 167.59 g/mol PubChem[7]

, CC1=CC2=C(C=C1)0OC(=N2)

Canonical SMILES . PubChem[7]
AVJUFHRBOJNDFG-

InChl Key PubChem([7]
UHFFFAOYSA-N

Monoisotopic Mass 167.0138 Da PubChem|[8]

Appearance Powder / Crystalline Solid CymitQuimical9]

Storage Room temperature, airtight, dry  MySkinRecipes[6]

Synthesis of 2-Chloro-5-methyl-1,3-benzoxazole

The most reliable and common synthesis of 2-Chloro-5-methyl-1,3-benzoxazole is a two-step
process starting from the readily available precursor, 2-amino-4-methylphenol. The strategy
involves the initial formation of the benzoxazolone ring system, followed by chlorination at the
C2 position.
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Step 1: Cyclization

(Z-Amino-4-methylphenoD

Urea or Triphosgene
Heat

4
G-Methyl-l,3-benzoxazo|-2(3H)-one)

POCIs or SOCI2
Heat

Step 2: Chlorination

2-Chloro-5-methyl-1,3-benzoxazole

RIR2NH R-SH 2-Chloro-5-methyl- R-OH
(Amines) (Thiols) 1,3-benzoxazole (Alcohols/Phenols)
\ /
2-Thioether 2-Alkoxy/Aryloxy
Derivatives Derivatives

2-Amino Derivatives

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Introduction: The Benzoxazole Scaffold in Modern
Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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